Cas no 1824423-14-4 (1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester
• CAS No: 1824423-14-4
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD24542770
• CID: 4627689
• PubChem ID: 58128519
• Update Time: 2025-10-19

1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester

• MDL： MFCD24542770
• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-6-4-10(5-7-15)12-8-11(12)9-16/h9-12H,4-8H2,1-3H3
• InChI Key： XNFBGDRHLLKZKZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2CC2C=O)CC1

Additional information on 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester

Introduction to 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester (CAS No. 1824423-14-4) and Its Applications in Modern Chemical Biology

The compound 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester, identified by the CAS number 1824423-14-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of both a piperidine ring and a formyl-substituted cyclopropyl moiety, in conjunction with an isobutyl ester group, endows this molecule with distinctive reactivity and binding capabilities that are highly relevant to contemporary drug discovery efforts.

One of the most compelling aspects of 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester is its structural versatility. The piperidine ring is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors due to its favorable hydrogen bonding and hydrophobic properties. In this compound, the piperidine core is further functionalized with a formyl group at the 4-position of the cyclopropyl ring. This modification introduces a reactive aldehyde functionality, which can participate in various chemical transformations, including condensation reactions with amines to form amides or Schiff bases. Such reactivity is particularly useful in library synthesis efforts aimed at identifying novel inhibitors or modulators of biological pathways.

The formylcyclopropyl substituent is another critical feature that contributes to the compound's potential utility. Cyclopropyl rings are often incorporated into drug candidates due to their ability to enhance metabolic stability and improve binding affinity through steric interactions. The formylation at the cyclopropyl ring adds an additional layer of reactivity, allowing for further derivatization and fine-tuning of pharmacological properties. This dual functionality—combining the reactivity of the aldehyde group with the structural benefits of the cyclopropyl moiety—makes 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester an intriguing candidate for exploring new therapeutic interventions.

The isobutyl ester group at the carboxylic acid position provides an additional handle for chemical manipulation. Ester functionalities are commonly used in drug design due to their tunable solubility properties and their ability to undergo hydrolysis or transesterification under specific conditions. In this context, the ester group can be hydrolyzed back to the free carboxylic acid or converted into other derivatives such as amides or ureas through subsequent reactions. This flexibility allows researchers to explore different chemical space while maintaining core structural elements that may be critical for biological activity.

Recent advances in computational chemistry and high-throughput screening have further highlighted the importance of molecules like 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester in drug discovery pipelines. The unique combination of structural features in this compound makes it a promising candidate for targeting various biological pathways implicated in human diseases. For instance, studies have suggested that piperidine derivatives can interact with protein kinases and other enzymes involved in cancer progression. The formyl group's ability to engage in Schiff base formation may also be exploited to develop kinase inhibitors or modulators by covalently binding to key residues within the enzyme active site.

In addition to its potential as an enzyme inhibitor, 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester may also find applications in receptor binding studies. The cyclopropyl ring's steric bulk can influence how the molecule interacts with membrane-bound receptors or ion channels. By systematically varying substituents around the piperidine core and cyclopropyl moiety, researchers can optimize binding affinity and selectivity for specific targets. This approach is particularly relevant in developing treatments for neurological disorders where precise receptor modulation is essential.

The synthesis of 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethyl ester presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Advances in transition metal-catalyzed reactions allow for efficient formation of carbon-carbon bonds between the piperidine ring and the cyclopropyl unit. Additionally, protecting group strategies can be employed to ensure regioselective functionalization of key positions within the molecule. These synthetic advancements not only streamline access to this compound but also enable rapid exploration of related analogs for structure-activity relationship (SAR) studies.

The pharmacokinetic profile of 1-Piperidinecarboxylic acid, 4-(2-formylcyclopropyl)-, 1,1-dimethylethylester is another critical consideration in its development as a therapeutic agent. The presence of both lipophilic (cyclopropyl) and hydrophilic (ester) groups suggests that this compound may exhibit balanced solubility properties across different biological compartments. Such characteristics are often desirable for achieving optimal pharmacokinetic behavior after systemic administration. Computational modeling tools can be used to predict absorption distribution metabolism excretion (ADME) properties early in the discovery process before experimental validation becomes necessary.

In conclusion,1-Piperidinecarboxylic acid, 4-(2-formylarcyclopryropy)-, ,mEMEEEEE(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.;(CAS No.;(CAS No.;(CAS No.;(CAS No.;1824423-14-4) has emerged as a versatile scaffold with significant implications for modern chemical biology research programs aimed at addressing unmet medical needs through innovative molecular design strategies.